Cas no 72916-31-5 (4H-Pyran-3-carboxylicacid, 6-amino-4-(2-chlorophenyl)-5-cyano-2-phenyl-, ethyl ester)

• Product Name: 4H-Pyran-3-carboxylicacid, 6-amino-4-(2-chlorophenyl)-5-cyano-2-phenyl-, ethyl ester
• CAS No: 72916-31-5
• MF: C₂₁H₁₇ClN₂O₃
• MW: 380.824284315109
• CID: 581463
• PubChem ID: 335079
• Update Time: 2025-04-19

4H-Pyran-3-carboxylicacid, 6-amino-4-(2-chlorophenyl)-5-cyano-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-3-carboxylicacid, 6-amino-4-(2-chlorophenyl)-5-cyano-2-phenyl-, ethyl ester
• ethyl 6-amino-4-(2-chlorophenyl)-5-cyano-2-phenyl-4H-pyran-3-carboxylate
• 6-amino-4-(2-chloro-phenyl)-5-cyano-2-phenyl-4H-pyran-3-carboxylic acid ethyl ester
• AC1L7GQC
• ChemDiv1_011104
• HMS618I16
• NSC343223
• Oprea1_044714
• RSC002190
• STK074445
• STOCK1S-16160
• AKOS000571918
• 72916-31-5
• AKOS016043310
• SR-01000515125-1
• NSC-343223
• DTXSID70319272
• SR-01000515125

• Inchi： 1S/C21H17ClN2O3/c1-2-26-21(25)18-17(14-10-6-7-11-16(14)22)15(12-23)20(24)27-19(18)13-8-4-3-5-9-13/h3-11,17H,2,24H2,1H3
• InChI Key： ORHWZJFAPBUCKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C#N)=C(N)OC(C2C=CC=CC=2)=C1C(=O)OCC

Computed Properties

• Exact Mass: 380.09291
• Monoisotopic Mass: 380.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 595.3°Cat760mmHg
• Flash Point: 313.8°C
• Refractive Index: 1.641
• PSA: 85.34
• LogP: 4.82238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters